Cas no 61234-55-7 (9H-Xanthen-9-one, 4-chloro-2,6-dimethoxy-)

• Product Name: 9H-Xanthen-9-one, 4-chloro-2,6-dimethoxy-
• CAS No: 61234-55-7
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• CID: 487517
• PubChem ID: 71397931
• Update Time: 2025-04-19

9H-Xanthen-9-one, 4-chloro-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 4-chloro-2,6-dimethoxy-
• 4-chloro-2,6-dimethoxyxanthen-9-one
• DTXSID40819390
• 4-CHLORO-2,6-DIMETHOXY-9H-XANTHEN-9-ONE
• 61234-55-7

• Inchi： 1S/C15H11ClO4/c1-18-8-3-4-10-13(7-8)20-15-11(14(10)17)5-9(19-2)6-12(15)16/h3-7H,1-2H3
• InChI Key： PJTKZDOHKLEWSL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C3C=CC(=CC=3OC=21)OC)=O)OC

Computed Properties

• Exact Mass: 290.03463
• Monoisotopic Mass: 290.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76